(2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid
Overview
Description
(2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid, also known as DCPA, is a cyclopropane-containing amino acid that has been of interest to researchers due to its potential use in the development of new drugs. DCPA has been shown to have various biological effects, including anti-inflammatory and anticancer properties.
Mechanism of Action
The mechanism of action of (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid is not well understood. However, it is believed to act by inhibiting the activity of certain enzymes involved in inflammation and cancer. (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that contribute to inflammation. (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression that are often overexpressed in cancer cells.
Biochemical and Physiological Effects
(2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and chemokines, which contribute to the development of inflammation. (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells, leading to their destruction.
Advantages and Limitations for Lab Experiments
One advantage of (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid is its potential use as a building block for the development of new drugs. Its anti-inflammatory and anticancer properties make it a promising candidate for the treatment of these diseases. However, one limitation of (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid is its limited availability, as it can be difficult and expensive to synthesize.
Future Directions
There are several potential future directions for research on (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid. One area of interest is the development of new drugs based on (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid. Researchers are also interested in further exploring the mechanism of action of (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid, as well as its potential use in the treatment of other diseases. Additionally, there is interest in developing more efficient and cost-effective methods for synthesizing (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid.
Conclusion
In conclusion, (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid is a cyclopropane-containing amino acid that has been of interest to researchers due to its potential use in the development of new drugs. It has been shown to have anti-inflammatory and anticancer properties, making it a promising candidate for the treatment of these diseases. While (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid has some limitations, it remains an important area of research for the development of new drugs and treatments.
Synthesis Methods
(2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid can be synthesized using a variety of methods, including asymmetric synthesis and chiral pool synthesis. Asymmetric synthesis involves the use of chiral catalysts to selectively produce one enantiomer of the compound. Chiral pool synthesis involves the use of chiral starting materials to produce the desired enantiomer. One of the most common methods for synthesizing (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid is through asymmetric synthesis using chiral catalysts.
Scientific Research Applications
(2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid has been the subject of numerous scientific studies due to its potential use as a building block for the development of new drugs. It has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis. (2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid has also been shown to have anticancer properties, making it a potential candidate for the development of new cancer treatments.
properties
IUPAC Name |
(2S)-3-(2,2-dimethylcyclopropyl)-2-methylpropanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16O2/c1-6(8(10)11)4-7-5-9(7,2)3/h6-7H,4-5H2,1-3H3,(H,10,11)/t6-,7?/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HOHCQYVFSKPUJP-PKPIPKONSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1CC1(C)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](CC1CC1(C)C)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
156.22 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2S)-3-(2,2-Dimethylcyclopropyl)-2-methylpropanoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(isochroman-3-ylmethyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide](/img/structure/B2811477.png)
![5-Bromo-2-{[1-(naphthalene-1-carbonyl)pyrrolidin-3-yl]oxy}pyrimidine](/img/structure/B2811479.png)
![3-cyclopentyl-N-(4-oxo-1-(p-tolyl)-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)propanamide](/img/structure/B2811481.png)
![1-Benzoyl-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione](/img/structure/B2811482.png)
![(4-Chlorophenyl)(4-(2-fluorophenoxy)-[1,4'-bipiperidin]-1'-yl)methanone](/img/structure/B2811485.png)
![1-(2-Chloro-4-morpholinothieno[3,2-d]pyrimidin-6-yl)-N-methylmethanamine](/img/structure/B2811490.png)
![[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl] (E)-3-quinolin-8-ylprop-2-enoate](/img/structure/B2811491.png)
